![molecular formula C13H19N3O5 B101372 2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate CAS No. 19351-39-4](/img/structure/B101372.png)
2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate is a chemical compound that has been used in scientific research for various purposes. It is also known as QNZ or EVP4593 and is a potent inhibitor of NF-κB activation.
Mechanism of Action
The mechanism of action of 2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate involves the inhibition of the IKK complex, which is responsible for the activation of NF-κB. The IKK complex consists of two catalytic subunits, IKKα and IKKβ, and a regulatory subunit, IKKγ. This compound has been shown to inhibit the phosphorylation of IKKβ, leading to the inhibition of NF-κB activation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to reduce inflammation and oxidative stress in various disease models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate in lab experiments is its potent inhibition of NF-κB activation. This makes it a valuable tool for studying the role of NF-κB in various biological processes. However, one limitation of using this compound is its potential cytotoxicity, which may limit its use in certain cell types.
Future Directions
There are several future directions for the use of 2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate in scientific research. One direction is the development of more potent and selective inhibitors of NF-κB activation. Another direction is the investigation of the role of NF-κB in various diseases, including cancer, inflammatory bowel disease, and autoimmune disorders. Additionally, the potential use of this compound as a therapeutic agent for these diseases should be further explored.
Synthesis Methods
The synthesis of 2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate involves the reaction of 4-methoxyaniline with ethyl chloroformate to form N-(4-methoxyphenyl) carbamate. This intermediate is then reacted with 2-aminoethyl carbamate to form this compound. The synthesis method has been described in detail in the literature and is a well-established procedure.
Scientific Research Applications
2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate has been used in scientific research for various purposes. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of immune responses, inflammation, and cell survival. The inhibition of NF-κB activation by this compound has been shown to have therapeutic potential in various diseases, including cancer, inflammatory bowel disease, and autoimmune disorders.
properties
CAS RN |
19351-39-4 |
---|---|
Molecular Formula |
C13H19N3O5 |
Molecular Weight |
297.31 g/mol |
IUPAC Name |
2-[N-(2-carbamoyloxyethyl)-4-methoxyanilino]ethyl carbamate |
InChI |
InChI=1S/C13H19N3O5/c1-19-11-4-2-10(3-5-11)16(6-8-20-12(14)17)7-9-21-13(15)18/h2-5H,6-9H2,1H3,(H2,14,17)(H2,15,18) |
InChI Key |
ODKQCZBATFVTEV-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N(CCOC(=O)N)CCOC(=O)N |
Canonical SMILES |
COC1=CC=C(C=C1)N(CCOC(=O)N)CCOC(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.